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Compound of Interest

Compound Name: 1-isopropyl-1H-indole

CAS No.: 16885-99-7

Cat. No.: B092758

Get Quote

Executive Summary
In drug discovery, the indole scaffold is ubiquitous.[1] Modifying the N1-position with an

isopropyl group (N-isopropylindole) is a strategic steric modulation often used to block

metabolic sites or alter receptor binding affinity.

This guide objectively compares the 13C NMR performance of N-isopropylindole against its

primary alternatives: Indole (unsubstituted) and N-methylindole. "Performance" here is defined

as the spectral distinctiveness, resolution of diagnostic signals, and the utility of the N-

substituent as a structural reporter.

Key Finding: The N-isopropyl group provides a superior "NMR Handle" compared to N-methyl

due to the unique methine (CH) and methyl (CH3) coupling patterns, allowing for unambiguous

confirmation of N-alkylation success where N-methyl signals might be obscured by other

aliphatic regions.

Part 1: Structural Basis & Theoretical Shifts
The Molecule: N-Isopropylindole
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Formula: C₁₁H₁₃N

Molecular Weight: 159.23 g/mol

Symmetry: The molecule possesses a plane of symmetry running through the N1-

C(isopropyl) bond, making the two methyl groups of the isopropyl moiety chemically

equivalent (enantiotopic protons, homotopic carbons in achiral environment).

Diagnostic Signal Expectations
The 13C NMR spectrum (typically decoupled, proton-noise decoupled) will display 10 unique

signals for the 11 carbons (due to symmetry of the isopropyl methyls).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092758?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon Type Count
Approx.[2][3][4][5]
[6][7] Shift (δ, ppm)

Description

Aliphatic CH 1 46.0 – 48.0

Diagnostic: The

methine carbon

attached directly to

Nitrogen. Significantly

deshielded.

Aliphatic CH₃ 2 22.0 – 23.0

Equivalent methyls.

Typical alkyl region.[2]

[4]

Aromatic C2 1 124.0 – 126.0

The α-carbon to

Nitrogen. Sensitive to

N-substitution.

Aromatic C3 1 101.0 – 103.0

The β-carbon. Highly

shielded (electron-

rich).

Quaternary C3a 1 128.0 – 129.0 Bridgehead carbon.

Quaternary C7a 1 135.0 – 137.0
Bridgehead carbon

adjacent to Nitrogen.

Benzene Ring 4 109.0 – 122.0

C4, C5, C6, C7.

Typical aromatic

multiplets.

Part 2: Comparative Analysis (The Alternatives)
This section compares N-isopropylindole with its standard alternatives to highlight spectral

differences critical for monitoring reaction progress (e.g., alkylation of indole).

Table 1: Comparative 13C NMR Chemical Shifts (CDCl₃)
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Carbon
Position

Indole

(Precursor)
N-Methylindole

(Alternative 1)

N-

Isopropylindole

(Target)

Spectral Impact

/ Note

N-Substituent (α) N/A 32.9 (CH₃) ~47.0 (CH)

Primary

Differentiator.

The isopropyl CH

is ~14 ppm

downfield from

N-Me.

N-Substituent (β) N/A N/A ~22.5 (CH₃)

Isopropyl adds a

second

diagnostic alkyl

peak absent in

N-Me.

C2 (α-pyrrole) 124.2 128.8 ~125.5

N-alkylation

deshields C2.

Isopropyl steric

bulk may slightly

shield C2 vs

Methyl (γ-effect).

[5]

C3 (β-pyrrole) 102.2 100.9 101.5

Minimal change;

remains the most

shielded

aromatic signal.

C7a

(Bridgehead)
135.8 136.8 136.0

Quaternary

carbon; intensity

is low.

Performance Analysis
Resolution: N-Methylindole presents a single aliphatic peak at ~33 ppm. In complex mixtures

(e.g., crude reaction with DMF or other solvents), this singlet can easily overlap.
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Validation: N-Isopropylindole offers a self-validating system. You must see two aliphatic

signals with a specific intensity ratio (in quantitative 13C) or specific DEPT phases (CH up,

CH3 up).

Steric Effects: The "Gamma-Gauche" effect from the bulky isopropyl group often causes a

slight upfield shift of the C2 and C7a carbons compared to the N-methyl analog, serving as a

subtle probe for steric conformation.

Part 3: Experimental Protocol
A. Synthesis (To generate the analytical sample)

Reaction: Nucleophilic substitution (Sɴ2).

Reagents: Indole, 2-Iodopropane (or 2-Bromopropane), Base (NaH or KOH).

Solvent: DMF (Dimethylformamide) or DMSO.

B. NMR Acquisition Workflow
Objective: Obtain a high-resolution spectrum suitable for publication or patent filing.

Sample Preparation:

Dissolve 15–20 mg of purified N-isopropylindole in 0.6 mL CDCl₃.

Note: CDCl₃ is preferred over DMSO-d₆ for better resolution of the aliphatic region, unless

the compound is unstable.

Filtration: Filter through a cotton plug to remove inorganic salts (NaI/KBr) which cause line

broadening.

Instrument Parameters (Standard 400/500 MHz):

Pulse Sequence:zgpg30 (Power-gated decoupling).

Scans (NS): Minimum 256 (Carbon is 1.1% natural abundance).

Relaxation Delay (D1): 2.0 seconds. (Ensure relaxation of quaternary C3a/C7a).
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Spectral Width: -10 to 160 ppm.

Advanced Validation (DEPT-135):

Run a DEPT-135 experiment.

Expectation:

Positive Peaks (Up): CH (Isopropyl methine), CH₃ (Isopropyl methyls), C2, C4, C5, C6,

C7.

Negative Peaks (Down): None (No CH₂ groups in N-isopropylindole).

Absent: C3a, C7a (Quaternary).

Contrast: If you used n-propyl bromide by mistake, you would see a negative CH₂ peak.

This is a critical quality control step.

Part 4: Visualization of Analysis Logic
Diagram 1: Spectral Assignment Decision Tree
This flowchart guides the researcher through the logic of assigning the N-substituent based on

13C and DEPT data.
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Figure 1: Decision Tree for N-Alkylindole Identification via 13C NMR/DEPT
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Caption: Logical workflow for distinguishing N-isopropylindole from ethyl/methyl analogs using

13C/DEPT phasing.

Diagram 2: Synthesis & Characterization Workflow
A visual representation of the experimental protocol to generate the sample.
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Figure 2: Synthesis and Isolation Protocol for Analytical Sample Preparation
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Caption: Step-by-step workflow from raw materials to analytical NMR sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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